B1194568 PWT33597

PWT33597

Cat. No. B1194568
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Description

PWT33597, also known as VDC-597, is an orally bioavailable dual inhibitor of phosphatidylinositide 3-kinase (PI3K) alpha and mammalian target of rapamycin (mTOR) kinase with potential antineoplastic activity. PI3K alpha/mTOR dual inhibitor this compound selectively inhibits both PI3K alpha kinase and mTOR kinase, which may result in tumor cell apoptosis and growth inhibition in PI3K/mTOR-overexpressing tumor cells.

Scientific Research Applications

  • Magnetic Water Treatment (MWT) and Surface Tension : A study by Amiri and Dadkhah (2006) investigated whether physical water treatment (PWT) affects the surface tension of water. This research might be relevant if PWT33597 involves similar principles or methods.

  • Photocatalytic Water Treatment (PWT) : Cates (2017) discussed the challenges and developments in photocatalytic water treatment, highlighting the gap between academic research and practical applications. This paper might provide context if this compound is involved in water treatment technologies. Read more.

  • Electro-Flocculation in Water Treatment : Cho, Kim, and Cho (2007) explored a specific type of physical water treatment (PWT) focused on mitigating mineral fouling in heat exchangers. This study could be indirectly relevant to understanding the applications of this compound if it shares similar mechanisms or targets. Details here.

  • PI3K/mTOR Inhibitor this compound in Cancer Research : An abstract by O’Farrell et al. (2012) specifically mentions this compound as a dual inhibitor of PI3K alpha and mTOR. This study is directly relevant and discusses the use of this compound in regressing renal xenografts, indicating its potential application in cancer treatment. Full abstract.

  • Preclinical Characterization of this compound : Another study by Matthews et al. (2011) provides a comprehensive preclinical characterization of this compound, further detailing its role as a dual inhibitor of PI3K alpha and mTOR. This research gives insight into the biochemical properties and potential therapeutic uses of this compound in cancer treatment. See the study.

properties

IUPAC Name

NONE

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>5 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

PWT33597 ;  PWT 33597;  PWT33597;  VDC-597;  VDC597;  VDC 597.

Origin of Product

United States

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